Cas no 140938-41-6 (2-Thiophenesulfonamide, 5-chloro-N-2-propynyl-)

• Product Name: 2-Thiophenesulfonamide, 5-chloro-N-2-propynyl-
• CAS No: 140938-41-6
• MF: C₇H₆ClNO₂S₂
• MW: 235.71103811264
• CID: 1299679
• Update Time: 2024-08-03

2-Thiophenesulfonamide, 5-chloro-N-2-propynyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, 5-chloro-N-2-propynyl-
• 2-Thiophenesulfonamide, 5-chloro-N-2-propyn-1-yl-

• Inchi： 1S/C7H6ClNO2S2/c1-2-5-9-13(10,11)7-4-3-6(8)12-7/h1,3-4,9H,5H2
• InChI Key： OWCQMDGKKPWJPN-UHFFFAOYSA-N
• SMILES： C1(S(NCC#C)(=O)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 234.95298

Experimental Properties

• Density: 1.489±0.06 g/cm3(Predicted)
• Boiling Point: 362.3±52.0 °C(Predicted)
• PSA: 46.17
• pka: 8.71±0.50(Predicted)